Cas no 827324-97-0 (2-Propenoic acid, (3E)-5-phenyl-3,5-hexadienyl ester)

827324-97-0 structure
Product name:2-Propenoic acid, (3E)-5-phenyl-3,5-hexadienyl ester
2-Propenoic acid, (3E)-5-phenyl-3,5-hexadienyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, (3E)-5-phenyl-3,5-hexadienyl ester
- 5-phenylhexa-3,5-dienyl prop-2-enoate
- 5-Phenylhexa-3,5-dien-1-yl prop-2-enoate
- DTXSID50836851
- 827324-97-0
-
- Inchi: InChI=1S/C15H16O2/c1-3-15(16)17-12-8-7-9-13(2)14-10-5-4-6-11-14/h3-7,9-11H,1-2,8,12H2
- InChI Key: USAHYBVUZJUENW-UHFFFAOYSA-N
- SMILES: C=CC(=O)OCCC=CC(=C)C1=CC=CC=C1
Computed Properties
- Exact Mass: 228.115029749g/mol
- Monoisotopic Mass: 228.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3Ų
2-Propenoic acid, (3E)-5-phenyl-3,5-hexadienyl ester Related Literature
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Antoine Buchard,Michael R. Kember,Karl G. Sandeman,Charlotte K. Williams Chem. Commun., 2011,47, 212-214
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Guoning Li,Jiajun Zhang,Weisong Li,Kai Fan,Chunjian Xu Nanoscale, 2018,10, 9252-9260
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Dewang Ma,Yingchun Zhao,Jia Wu,Ting Cui,Jiandong Ding Soft Matter, 2009,5, 4635-4637
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Kerstin Eckert,Laurence Rongy,Anne De Wit Phys. Chem. Chem. Phys., 2012,14, 7337-7345
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Huong Giang T. Nguyen,Mitchell H. Weston,Omar K. Farha,Joseph T. Hupp,SonBinh T. Nguyen CrystEngComm, 2012,14, 4115-4118
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